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Cat. No.: B580881 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction
(Z)-10-Hexadecenal is a C16 unsaturated aldehyde that functions as a crucial component of

the female sex pheromone in several moth species, most notably the yellow peach moth,

Dichocrocis punctiferalis.[1] As a semiochemical, it plays a vital role in mate attraction and

reproductive isolation. This technical guide provides a comprehensive overview of the

discovery, isolation, and analytical characterization of (Z)-10-hexadecenal, along with detailed

experimental protocols and a summary of its biological significance. This document is intended

to serve as a valuable resource for researchers in chemical ecology, entomology, and drug

development who are interested in the study and application of insect pheromones.
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Property Value

Molecular Formula C₁₆H₃₀O

Molecular Weight 238.41 g/mol

CAS Number 68279-24-3

Appearance Colorless liquid

Boiling Point 302°C (predicted)

Density 0.847 g/cm³ (predicted)

Gas Chromatography-Mass Spectrometry (GC-MS) Data
Parameter Value

Column
30 m x 0.25 mm ID, 0.25 µm film thickness

fused silica capillary column (e.g., TG-5MS)

Injector Temperature 250°C

Carrier Gas Helium

Temperature Program

60°C (1 min hold), ramp to 175°C at 10°C/min,

then to 225°C at 6°C/min, then to 300°C at

4°C/min, hold for 20 min[2][3]

MS Ionization Electron Impact (EI) at 70 eV

Key Mass Fragments (m/z)
41, 43, 55, 67, 81, 95, 109, 123, 137, 151, 165,

179, 193, 208, 221, 238 (M⁺)

Note: The provided GC-MS parameters are a general guideline for the analysis of long-chain

aldehydes and may require optimization for specific instruments and applications.
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This protocol outlines the general steps for the extraction and purification of (Z)-10-

Hexadecenal from the abdominal tips of female yellow peach moths.

Materials:

Virgin female Dichocrocis punctiferalis moths (2-3 days old)

Hexane (HPLC grade)

Dichloromethane (HPLC grade)

Silica gel (for column chromatography, 70-230 mesh)

Glass wool

Chromatography column

Rotary evaporator

Vials for sample collection

Procedure:

Pheromone Gland Excision: Anesthetize virgin female moths by cooling. Excise the

abdominal tips containing the pheromone glands.

Solvent Extraction: Immerse the excised abdominal tips in a minimal volume of hexane or

dichloromethane in a glass vial. Allow the extraction to proceed for several hours at room

temperature.

Concentration: Carefully remove the abdominal tips from the solvent. Concentrate the crude

extract under a gentle stream of nitrogen or using a rotary evaporator at low temperature to

avoid degradation of the aldehyde.

Silica Gel Column Chromatography:

Prepare a silica gel column by making a slurry of silica gel in hexane and pouring it into

the chromatography column plugged with glass wool.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the silica gel to settle, and then add a layer of sand on top.

Pre-elute the column with hexane.

Carefully load the concentrated crude extract onto the top of the column.

Elute the column with a gradient of increasing polarity, starting with hexane and gradually

adding diethyl ether or dichloromethane.

Collect fractions and analyze each fraction by GC-MS to identify those containing (Z)-10-

Hexadecenal.

Final Concentration: Combine the fractions containing the purified (Z)-10-Hexadecenal and

concentrate the solution as described in step 3. Store the purified pheromone in a sealed vial

at -20°C.

Synthesis of (Z)-10-Hexadecenal via Wittig Reaction
This protocol provides a general outline for the synthesis of (Z)-10-Hexadecenal using a Wittig

reaction, which is a common method for creating carbon-carbon double bonds with good

stereoselectivity.

Materials:

1-Bromopentane

Triphenylphosphine

Strong base (e.g., n-butyllithium, sodium amide)

11-Undecenal

Anhydrous solvent (e.g., tetrahydrofuran, diethyl ether)

Reagents for workup and purification (e.g., water, brine, organic solvents, silica gel)

Procedure:

Preparation of the Phosphonium Ylide:
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React 1-bromopentane with triphenylphosphine to form the corresponding phosphonium

salt.

Treat the phosphonium salt with a strong base in an anhydrous solvent to generate the

phosphonium ylide. This reaction should be carried out under an inert atmosphere (e.g.,

nitrogen or argon).

Wittig Reaction:

Cool the ylide solution to a low temperature (e.g., -78°C).

Slowly add 11-undecenal to the ylide solution.

Allow the reaction to warm to room temperature and stir for several hours.

Workup and Purification:

Quench the reaction with water.

Extract the product with an organic solvent.

Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g.,

sodium sulfate).

Remove the solvent using a rotary evaporator.

Purify the crude product by silica gel column chromatography to obtain pure (Z)-10-

Hexadecenal.

Mandatory Visualization
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Caption: Experimental workflows for the isolation and synthesis of (Z)-10-Hexadecenal.
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Caption: Generalized signaling pathway for moth sex pheromone reception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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